N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide

• Molecular Formula: C30H35F2N5O7
• Molecular Weight: 615.6 g/mol
• IUPAC Name: N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• InChI: InChI=1S/C30H35F2N5O7/c1-20(38)35(16-23-18-36(29(39)43-23)21-2-4-27(25(31)14-21)33-6-10-41-11-7-33)17-24-19-37(30(40)44-24)22-3-5-28(26(32)15-22)34-8-12-42-13-9-34/h2-5,14-15,23-24H,6-13,16-19H2,1H3
• InChI Key: KZYMHNDGSFJVMU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCOCC3)F)CC4CN(C(=O)O4)C5=CC(=C(C=C5)N6CCOCC6)F

Description

N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide is a synthetic compound known for its significant applications in the field of antibiotics. It is structurally related to Linezolid, a well-known antibiotic used to treat serious infections caused by gram-positive bacteria .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide involves several steps:

Starting Material: The synthesis begins with methyl 3-fluoro-4-morpholinophenyl carbamate.

Reaction with R-epichlorohydrin: This intermediate is reacted with R-epichlorohydrin in the presence of n-butyllithium in hexane to obtain ®-5-(chloromethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one.

Formation of Isoindole Derivative: The product is then reacted with potassium phthalimide in a polar solvent to give (S)-2-[3-(3-fluoro-4-morpholin-4-yl-phenyl)-oxazolidine-5-yl methyl]-isoindole-1,3-dione.

Final Conversion: This intermediate is subsequently converted to the final compound.

Industrial Production Methods

The industrial production of this compound follows a similar synthetic route but is optimized for higher yield and purity. The process involves fewer steps and avoids the formation of sensitive intermediates, making it more cost-effective and scalable .

Chemical Reactions Analysis

Types of Reactions

N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazolidinone derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of various oxazolidinone derivatives.

Biology: Studied for its potential antibacterial properties.

Medicine: Investigated for its use in treating infections caused by gram-positive bacteria.

Industry: Used in the production of antibiotics and other pharmaceutical compounds.

Mechanism of Action

The compound exerts its effects by inhibiting bacterial protein synthesis. It binds to the bacterial ribosome, preventing the formation of the initiation complex for protein synthesis. This action effectively halts bacterial growth and replication .

Comparison with Similar Compounds

Similar Compounds

Linezolid: A well-known antibiotic with a similar structure and mechanism of action.

Tedizolid: Another oxazolidinone antibiotic with enhanced potency and a similar mechanism of action.

Uniqueness

N,N-bis[[3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide is unique due to its specific structural modifications, which may confer enhanced antibacterial activity and reduced resistance compared to other similar compounds .